1-PHENYLMETHANESULFONYL-N-(PROPAN-2-YL)PIPERIDINE-4-CARBOXAMIDE

• IUPAC Name: 1-benzylsulfonyl-N-propan-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H24N2O3S/c1-13(2)17-16(19)15-8-10-18(11-9-15)22(20,21)12-14-6-4-3-5-7-14/h3-7,13,15H,8-12H2,1-2H3,(H,17,19)
• InChI Key: XTNHLDGCZJPXSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1CCN(CC1)S(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

1-PHENYLMETHANESULFONYL-N-(PROPAN-2-YL)PIPERIDINE-4-CARBOXAMIDE is a chemical compound with a complex structure that includes a piperidine ring, a carboxamide group, and a phenylmethanesulfonyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-PHENYLMETHANESULFONYL-N-(PROPAN-2-YL)PIPERIDINE-4-CARBOXAMIDE typically involves multiple steps, starting with the preparation of the piperidine ring and subsequent functionalization. Common synthetic routes include:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of the Carboxamide Group: The carboxamide group is introduced through amidation reactions, often using reagents such as carboxylic acids or their derivatives.

Attachment of the Phenylmethanesulfonyl Group: This step involves sulfonylation reactions, where a phenylmethanesulfonyl chloride is reacted with the piperidine derivative under suitable conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This often includes the use of advanced techniques such as continuous flow chemistry and automated synthesis platforms.

Chemical Reactions Analysis

Types of Reactions

1-PHENYLMETHANESULFONYL-N-(PROPAN-2-YL)PIPERIDINE-4-CARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles, depending on the desired substitution product.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can lead to the formation of amines or alcohols.

Scientific Research Applications

1-PHENYLMETHANESULFONYL-N-(PROPAN-2-YL)PIPERIDINE-4-CARBOXAMIDE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-PHENYLMETHANESULFONYL-N-(PROPAN-2-YL)PIPERIDINE-4-CARBOXAMIDE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine Derivatives: Compounds with a pyrrolidine ring structure, often used in medicinal chemistry.

Pyrrole Derivatives: Known for their diverse biological activities and applications in drug development.

Uniqueness

1-PHENYLMETHANESULFONYL-N-(PROPAN-2-YL)PIPERIDINE-4-CARBOXAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.